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Compound of Interest

Compound Name: Chloroenhydrin

CAS No.: 38230-99-8

Cat. No.: B1158845

Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the intricate landscape of organic chemistry, precise and unambiguous nomenclature is

paramount. This guide provides a comprehensive exploration of the nomenclature of

chloroenhydrins, a class of compounds of significant interest in chemical synthesis and drug

development. Authored from the perspective of a Senior Application Scientist, this document

synthesizes the rigorous rules of the International Union of Pure and Applied Chemistry

(IUPAC) with practical insights to empower researchers with a clear and authoritative

understanding of chloroenhydrin naming conventions.

Defining Chloroenhydrins: More Than Just a Name
Chloroenhydrins are a subclass of halohydrins, which are organic compounds containing both

a halogen and a hydroxyl group on adjacent carbon atoms.[1][2] Specifically, in

chloroenhydrins, the halogen is chlorine.[1] These bifunctional molecules are valuable

synthetic intermediates, notably in the production of epoxides and other fine chemicals.[3][4] A

classic example is the industrial synthesis of propylene oxide from propylene chlorohydrin.[3][4]
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The structural arrangement of a chloroenhydrin is a vicinal haloalcohol, meaning the chlorine

and hydroxyl groups are positioned on neighboring carbons. This proximity of functional groups

is key to their chemical reactivity and is the central feature that their nomenclature must

accurately describe.

The Cornerstone of Clarity: IUPAC Nomenclature
The IUPAC system provides a systematic and logical approach to naming organic compounds,

ensuring that every distinct structure has a unique and universally understood name.[5][6][7]

The naming of chloroenhydrins adheres to these fundamental principles, which are

predicated on identifying the principal functional group, the parent carbon chain, and the nature

and location of all substituents.

The Hierarchy of Functional Groups: A Guiding Principle
When a molecule contains more than one type of functional group, IUPAC rules dictate a

priority order to determine which group defines the suffix of the compound's name.[8][9] For

chloroenhydrins, the two key functional groups are the hydroxyl group (-OH) and the chlorine

atom (-Cl).

The alcohol group takes precedence over the halogen. Consequently, the hydroxyl group

dictates the parent name of the molecule, which will end in the suffix "-ol". The chlorine atom is

treated as a substituent and is indicated by the prefix "chloro-".

A summarized priority table for relevant functional groups is presented below:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b1158845/docs?utm_src=pdf-body#navigating-the-nomenclature-of-chloroenhydrins-an-in-depth-technical-guide
https://iupac.qmul.ac.uk/BlueBook/PDF/P1.pdf
https://www.siyavula.com/read/za/physical-sciences/grade-12/organic-molecules/04-organic-molecules-03
https://www.cuyamaca.edu/student-support/tutoring-center/files/student-resources/IUPAC_Handout.pdf
https://www.benchchem.com/product/b1158845/docs?utm_src=pdf-body#navigating-the-nomenclature-of-chloroenhydrins-an-in-depth-technical-guide
https://www.nobraintoosmall.co.nz/students/chemistry/NCEA_Level3/pdfs/che_91391_naming%20made%20simple.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_I_(Liu)/02%3A_Fundamental_of_Organic_Structures/2.04%3A_IUPAC_Naming_of_Organic_Compounds_with_Functional_Groups
https://www.benchchem.com/product/b1158845/docs?utm_src=pdf-body#navigating-the-nomenclature-of-chloroenhydrins-an-in-depth-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1158845?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Priority Functional Group
Suffix (if highest
priority)

Prefix (if lower
priority)

Higher Carboxylic Acids -oic acid carboxy-

Aldehydes -al oxo- or formyl-

Ketones -one oxo-

Alcohols -ol hydroxy-

Lower Halogens
(never has suffix

priority)

fluoro-, chloro-,

bromo-, iodo-

Alkyl groups
(never has suffix

priority)
methyl-, ethyl-, etc.

This table provides a simplified overview. For a comprehensive list, consult the official IUPAC

guidelines.

A Step-by-Step Guide to Naming Chloroenhydrins
The systematic naming of a chloroenhydrin can be broken down into a logical sequence of

steps:

Identify the Principal Functional Group: As established, the hydroxyl (-OH) group is the

principal functional group in a chloroenhydrin. This determines the suffix of the name will be

"-ol".

Determine the Parent Carbon Chain: The longest continuous carbon chain that contains the

carbon atom bonded to the hydroxyl group is the parent chain. The name of this alkane chain

forms the root of the compound's name (e.g., ethane, propane, butane).

Number the Parent Chain: The chain is numbered from the end that gives the carbon atom

bearing the hydroxyl group the lowest possible number.

Identify and Locate Substituents: The chlorine atom is named as a "chloro" substituent. Its

position is indicated by the number of the carbon atom to which it is attached. Other

substituents, such as alkyl groups, are also identified and their positions numbered.
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Assemble the Full IUPAC Name: The name is constructed in the following order:

Substituents are listed alphabetically (e.g., chloro before methyl).

The position of each substituent is indicated by a number preceding its name.

The parent chain name is appended.

The suffix "-ol" is added, with its position indicated by a number before the suffix.

This systematic process is visualized in the following workflow diagram:

Start with Chloroenhydrin Structure Identify Principal Functional Group (-OH) Determine Longest Carbon Chain with -OH Number Chain to Give -OH Lowest Locant Identify and Locate 'chloro-' and other substituents Assemble Full IUPAC Name Final IUPAC Name

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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